(Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: N-[5,6-dimethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C21H25N3O6S2/c1-23(2)32(26,27)15-8-6-14(7-9-15)20(25)22-21-24(10-11-28-3)16-12-17(29-4)18(30-5)13-19(16)31-21/h6-9,12-13H,10-11H2,1-5H3
• InChI Key: NYNMAEOCSHMSNQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=CC(=C(C=C3S2)OC)OC)CCOC
• Molecular Formula: C21H25N3O6S2
• Molecular Weight: 479.6 g/mol

Description

(Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C21H25N3O6S2 and its molecular weight is 479.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Antimicrobial Properties : Thiazole derivatives, such as "(Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide", have been synthesized and evaluated for antimicrobial activity. These derivatives show good antimicrobial activity, especially when the phenyl ring is substituted with electron-donating groups like methoxy. This is evident in compounds where hydroxy and amino substituted derivatives exhibit maximum antimicrobial activity (Chawla, 2016).

Antifungal and Anti-inflammatory Applications

• Antifungal Activity : A series of N-substituted benzamides, which include thiazole derivatives, have been synthesized and assessed for antifungal activity. These compounds displayed low to moderate activity against fungal infections (Saeed, Zaman, Jamil, & Mirza, 2008).
• Anti-Inflammatory Properties : Novel derivatives derived from this compound have shown potential as anti-inflammatory and analgesic agents. Some derivatives, such as benzodifuranyl and thiazolopyrimidines, have been synthesized and found to have high inhibitory activity on COX-2 selectivity, suggesting their potential use in treating inflammation (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Potential in Cancer Treatment

• Photodynamic Therapy for Cancer : Derivatives of this compound have been studied for their use in photodynamic therapy, a treatment method for cancer. For instance, a study on zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base revealed their potential in cancer treatment due to their high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis and Optimization Techniques

• Synthesis Techniques : Efficient synthesis methods for creating N-substituted benzamides, including thiazole derivatives, have been developed. These methods involve base-catalyzed cyclization and microwave-promoted synthesis, which are cleaner and more efficient than traditional methods (Saeed, 2009).